Cas no 1245771-85-0 (1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol
• CAS No: 1245771-85-0
• MF: C₇H₁₀F₂N₂O
• MW: 176.163908481598
• MDL: MFCD15976398
• CID: 3160232
• PubChem ID: 50896585
• Update Time: 2025-06-08

1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-Dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethanol
• 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol
• STL584297
• EN300-232433
• AKOS005169286
• 1-(1,3-dimethylpyrazol-4-yl)-2,2-difluoro-ethanol
• 1245771-85-0
• 1-(1,3-dimethylpyrazol-4-yl)-2,2-difluoroethanol

• MDL： MFCD15976398
• Inchi： 1S/C7H10F2N2O/c1-4-5(3-11(2)10-4)6(12)7(8)9/h3,6-7,12H,1-2H3
• InChI Key： BZGHZDKZMZCECO-UHFFFAOYSA-N
• SMILES： FC(C(C1=CN(C)N=C1C)O)F

Computed Properties

• Exact Mass: 176.07611927Da
• Monoisotopic Mass: 176.07611927Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.1Ų

Additional information on 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol

Chemical Profile of 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol (CAS No. 1245771-85-0)

1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol, identified by its CAS number 1245771-85-0, is a fluorinated pyrazole derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic compounds that exhibit diverse biological activities, making it a promising candidate for further exploration in therapeutic applications.

The structural framework of 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol incorporates a pyrazole core substituted with dimethyl groups at the 1-position and a 2,2-difluoroethanol moiety at the 4-position. The presence of fluorine atoms introduces unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. This structural feature has been strategically exploited in the design of novel bioactive molecules.

In recent years, there has been a surge in interest towards fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The pyrazole scaffold is particularly well-studied for its role in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol positions it as a potential lead compound for further optimization.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The pyrazole ring is known to interact with various biological receptors and enzymes, making it an attractive scaffold for drug design. Additionally, the difluoroethanol group can enhance the solubility and bioavailability of the molecule, which is crucial for its clinical efficacy. These properties make 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol a valuable asset in the quest for novel therapeutic agents.

Recent studies have highlighted the importance of fluorinated pyrazoles in medicinal chemistry. For instance, researchers have demonstrated that fluorine substitution can modulate the binding affinity of small molecules to their biological targets. This has led to the development of more potent and selective drugs with improved pharmacological profiles. The structural features of 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol align well with these findings, suggesting that it may exhibit similar advantages.

The synthesis of 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the molecular structure necessitates specialized synthetic methodologies to achieve regioselective and stereoselective transformations. Advances in synthetic chemistry have made it possible to access complex fluorinated heterocycles more efficiently than ever before.

In conclusion, 1245771:85:0 represents a structurally interesting and biologically relevant compound that warrants further investigation. Its unique combination of substituents makes it a promising candidate for drug discovery efforts aimed at developing novel therapeutics. As research continues to uncover new applications for fluorinated pyrazoles, 124577:85:0 may play a significant role in shaping future treatments for various diseases.